Cas no 1710834-29-9 (5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine)

• Product Name: 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine
• CAS No: 1710834-29-9
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5191479
• Update Time: 2025-05-27

5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine
• 2-Pyrimidinamine, 5-(ethylsulfonyl)-4-(3-methylphenyl)-

• Inchi： 1S/C13H15N3O2S/c1-3-19(17,18)11-8-15-13(14)16-12(11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： GOFPURISEFKTNP-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(S(CC)(=O)=O)C(C2=CC=CC(C)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine

Introduction to 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine (CAS No. 1710834-29-9)

5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine (CAS No. 1710834-29-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include an ethanesulfonyl group and a meta-tolyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine can be represented as C₁₆H₁₈N₄O₂S, with a molecular weight of approximately 326.39 g/mol. The compound's structure is particularly interesting due to the presence of the pyrimidine ring, which is a common motif in many biologically active molecules, including nucleic acids and various drugs.

Recent studies have focused on the potential therapeutic applications of 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have demonstrated that 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine can reduce inflammation and improve symptoms in conditions such as rheumatoid arthritis.

Beyond its anti-inflammatory properties, 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In the realm of neurodegenerative diseases, 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine has been investigated for its neuroprotective effects. Research has shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings suggest that 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine have also been studied to evaluate its suitability for clinical use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent.

To further validate the therapeutic potential of 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are designed to evaluate the compound's performance in treating various conditions, including inflammatory diseases, cancer, and neurodegenerative disorders. The results from these trials will provide crucial insights into the clinical viability of this compound.

In conclusion, 5-Ethanesulfonyl-4-m-tolyl-pyrimidin-2-ylamine (CAS No. 1710834-29-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.